Cas no 2138425-62-2 (1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2138425-62-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5991456
• PubChem ID: 165831402
• Update Time: 2025-05-23

1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• EN300-790963
• 2138425-62-2

• Inchi： 1S/C12H13NO3/c1-2-5-13-7-9-6-8(12(15)16)3-4-10(9)11(13)14/h3-4,6H,2,5,7H2,1H3,(H,15,16)
• InChI Key： VUHIFUZQLACVNB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2CN1CCC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid

Introduction to 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2138425-62-2)

1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid, identified by the Chemical Abstracts Service registry number 2138425-62-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoindole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of an oxo group at the 1-position and a propyl substituent at the 2-position, along with a carboxylic acid functionality at the 5-position, contributes to its unique chemical properties and potential applications in drug discovery.

The structure of 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid is characterized by a seven-membered aromatic ring system containing two nitrogen atoms. This framework is reminiscent of indole derivatives but with modifications that enhance its reactivity and functionalization potential. The oxo group introduces electrophilic centers, making the molecule susceptible to nucleophilic attacks, while the carboxylic acid moiety allows for further derivatization via esterification or amidation. These features make it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on isoindole derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds within this class exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The propyl substituent in 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets. This substitution pattern has been strategically employed in drug design to optimize pharmacokinetic profiles.

One of the most compelling aspects of 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid is its potential as a building block for more complex drug candidates. The carboxylic acid group serves as a versatile handle for conjugation with other functional groups, enabling the synthesis of peptidomimetics, protein-protein interaction inhibitors, and other therapeutic agents. Additionally, the oxo group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of isoindole-based molecules. Molecular docking studies have identified 1-oxo-2-propyl-2,3-dihydro-1H-isoindole-5-carboxylic acid as a promising candidate for interacting with specific protein receptors implicated in various diseases. For instance, preliminary simulations suggest that this compound may bind to enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings underscore its potential as a lead compound for further development.

The synthesis of 1-oxo-2-propyl-2,3-dihydro-1H_isoindole_5_carboxylic acid has been refined through multi-step organic transformations involving cyclization reactions and functional group interconversions. Modern synthetic methodologies have enabled high-yield production under mild conditions, reducing the environmental impact of its preparation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse substituents into the isoindole core without compromising regioselectivity.

In the realm of medicinal chemistry, bioisosterism plays a crucial role in optimizing drug-like properties. The propyl group in 1_oxo_2_propyl_2_3_dihydro_1H_isoindole_5_carboxylic_acid can be replaced with other alkyl or aryl groups to fine-tune its pharmacological profile. For example, replacing the propyl moiety with a methyl group might enhance metabolic stability while maintaining biological activity. Such modifications are often guided by structureActivity relationship (SAR) studies conducted on related compounds.

Another area of interest is the exploration of prodrug strategies utilizing 1_oxo_2_propyl_2_3_dihydro_1H_isoindole_5_carboxylic_acid as a precursor. By designing prodrugs that release active metabolites under physiological conditions, it may be possible to improve oral bioavailability or target specific tissues more effectively. This approach has been successfully applied in other therapeutic areas and holds promise for isoindole derivatives.

The role of computational modeling cannot be overstated in modern drug discovery. Advanced software tools allow researchers to predict how modifications to CAS_no2138425_62_2, such as altering the length or nature of side chains or introducing additional heteroatoms into the isoindole ring system, will affect its biological activity. These predictions are validated experimentally through high-throughput screening (HTS) campaigns or focused synthesis efforts.

Future directions for research on CAS_no2138425_62_2 include investigating its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic efficacy. For instance,its incorporation into peptidomimetic scaffolds could lead to novel treatments for neurological disorders or cancer, where precise targeting is essential. Additionally,exploring its role in modulating epigenetic mechanisms may open new avenues for treating chronic diseases characterized by dysregulated gene expression.

The growing interest in natural product-inspired scaffolds has also spurred efforts to discover bioactive isoindoles from plant or microbial sources using metabolomics approaches. While synthetic methods remain indispensable,bioprospecting could provide additional inspiration for designing next-generation therapeutics based on modified natural products like our subject compound.

In conclusion,CAS_no2138425_62_2 (i.e., _1-Oxo-_propyl-_dihydro-_isoindole_-carboxylic_acid)_ represents an intriguing molecule with significant untapped potential across multiple therapeutic domains._ Its unique structural features offer opportunities for both academic investigation _and commercial development._ As research progresses,it will be exciting to witness how modifications _to this scaffold lead_to breakthroughs_in medicine_and biology._